Cas no 1936396-72-3 (7-Bromo-8-chloropyrido[2,3-b]pyrazine)

• Product Name: 7-Bromo-8-chloropyrido[2,3-b]pyrazine
• CAS No: 1936396-72-3
• MF: C₇H₃BrClN₃
• MW: 244.475818872452
• CID: 4827712
• Update Time: 2025-06-29

7-Bromo-8-chloropyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-8-chloropyrido[2,3-b]pyrazine

• Inchi： 1S/C7H3BrClN3/c8-4-3-12-7-6(5(4)9)10-1-2-11-7/h1-3H
• InChI Key： FPFBGRGKERJPAW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1Cl)N=CC=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 169
• XLogP3: 1.8
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines Pyridopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrazines

Additional information on 7-Bromo-8-chloropyrido[2,3-b]pyrazine

7-Bromo-8-chloropyrido[2,3-b]pyrazine: A Comprehensive Overview

7-Bromo-8-chloropyrido[2,3-b]pyrazine (CAS No. 1936396-72-3) is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridopyrazines, which are known for their versatile applications in drug discovery, electronic materials, and advanced functional materials. The molecule consists of a pyrido[2,3-b]pyrazine core with bromine and chlorine substituents at the 7 and 8 positions, respectively. These substituents play a crucial role in modulating the electronic properties and reactivity of the compound.

The synthesis of 7-bromo-8-chloropyrido[2,3-b]pyrazine involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only improve the efficiency of synthesis but also pave the way for large-scale production of this compound for industrial applications.

One of the most promising applications of 7-bromo-8-chloropyrido[2,3-b]pyrazine lies in its potential as a building block for advanced materials. The compound's aromaticity and heteroatom-rich structure make it an excellent candidate for constructing two-dimensional (2D) materials such as graphene analogs and transition metal dichalcogenides (TMDs). Recent research has demonstrated that incorporating 7-bromo-8-chloropyrido[2,3-b]pyrazine into TMDs can significantly enhance their electronic conductivity and mechanical stability, making them suitable for use in flexible electronics and energy storage devices.

In addition to its role in materials science, 7-bromo-8-chloropyrido[2,3-b]pyrazine has shown potential in medicinal chemistry. The compound's ability to act as a ligand in metalloenzyme mimics has been explored in recent studies. For example, researchers have investigated its coordination properties with transition metals such as copper and zinc, which are critical for catalytic activities in biological systems. These findings suggest that 7-bromo-8-chloropyrido[2,3-b]pyrazine could serve as a lead compound for developing novel enzyme inhibitors or catalysts with applications in drug delivery and biotechnology.

The electronic properties of 7-bromo-8-chloropyrido[2,3-b]pyrazine have also been extensively studied using computational methods. Density functional theory (DFT) calculations have revealed that the bromine and chlorine substituents significantly influence the molecule's HOMO-LUMO gap and charge transport properties. These insights are valuable for designing compounds with tailored electronic characteristics for specific applications in optoelectronics and photovoltaics.

Furthermore, recent advancements in green chemistry have led to the exploration of eco-friendly synthesis routes for 7-bromo-8-chloropyrido[2,3-b]pyrazine. Researchers have developed solvent-free synthesis methods that minimize waste generation and reduce environmental impact. These sustainable approaches align with global efforts to promote environmentally responsible chemical practices while maintaining high product quality.

In conclusion, 7-bromo-8-chloropyrido[2,3-b]pyrazine (CAS No. 1936396-72-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in materials science, medicinal chemistry, and green chemistry. As ongoing studies continue to uncover new properties and applications of this compound, its significance in both academic and industrial settings is expected to grow further.